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Compound of Interest

Compound Name: 5-Amino-2-bromobenzonitrile

Cat. No.: B189585 Get Quote

This guide provides immediate, essential safety and logistical information for handling 5-
Amino-2-bromobenzonitrile (CAS No: 72115-09-4) in a laboratory setting. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe handling and disposal of this compound.

Chemical Identifier and Properties:

Property Value

CAS Number 72115-09-4[1][2]

Molecular Formula C7H5BrN2[1][2]

Molecular Weight 197.03 g/mol [1]

Appearance Pale-yellow to Yellow-brown Solid

Storage
Refrigerator, in a dry, cool, and well-ventilated

place.[3]

Hazard Identification and Classification
5-Amino-2-bromobenzonitrile is classified as a hazardous substance. Key hazard statements

include:

H302: Harmful if swallowed.[4]
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H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.[4]

H335: May cause respiratory irritation.[3]

Signal Word: Warning

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves before use.[3][5]

To prevent skin contact and

irritation.

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

splash hazards.[3][6]

To protect eyes from dust,

splashes, and irritation.

Skin and Body Protection

Laboratory coat. Additional

protective clothing may be

necessary based on the scale

of work to prevent skin

exposure.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area or

in a chemical fume hood.[3][5]

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

dust is generated and

ventilation is inadequate.[3]

To prevent inhalation of

harmful dust or vapors.
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Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the solid form to avoid dust formation.[1][3]

Cover the work surface with absorbent, disposable bench paper.

2. Weighing and Aliquoting:

Handle 5-Amino-2-bromobenzonitrile as a solid. Avoid creating dust.[1][3]

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

If preparing solutions, add the solid to the solvent slowly.

3. During Operation:

Avoid contact with skin, eyes, and clothing.[1][3]

Do not eat, drink, or smoke in the handling area.[3][5]

Keep the container tightly closed when not in use.[3][5]

4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3]

Clean the work area and decontaminate any equipment used.

Remove and wash contaminated clothing before reuse.[3]

Disposal Plan
1. Waste Segregation and Collection:
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All solid waste contaminated with 5-Amino-2-bromobenzonitrile (e.g., weighing paper,

gloves, bench paper) must be collected in a designated, labeled hazardous waste container.

Unused or excess 5-Amino-2-bromobenzonitrile should be disposed of as hazardous

waste. Do not dispose of it in the regular trash.

Solutions containing 5-Amino-2-bromobenzonitrile should be collected in a separate,

labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.[1]

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "5-Amino-2-bromobenzonitrile".

3. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

4. Final Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, regional, and national regulations for the disposal of chemical waste.[3]

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes. If skin

irritation persists, seek medical attention.[3][5]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a poison center or

doctor if you feel unwell.[3][5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor if you feel unwell.[1][3]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Avoid dust

formation. Sweep up the solid material and

place it in a suitable, closed container for

disposal.[1][3] Prevent the spill from entering

drains.[1]

Workflow for Safe Handling of 5-Amino-2-bromobenzonitrile
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1. Preparation

2. Handling

3. Cleanup & Disposal

Emergency Procedures

Verify fume hood is operational

Don Personal Protective Equipment (PPE)

Prepare work area (e.g., bench paper)

Weigh/measure chemical in fume hood

Perform experimental procedure

Keep container closed when not in use

Segregate and label all waste

Decontaminate work surfaces and equipment

Doff PPE correctly

Wash hands thoroughly

In case of spill or exposure,
follow emergency protocols

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Amino-2-bromobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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